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Compound of Interest

Compound Name: 6-Phenyl-1-hexanol

Cat. No.: B016827 Get Quote

Essential Safety and Handling Guide for 6-
Phenyl-1-hexanol
This guide provides immediate safety, operational, and disposal protocols for the handling of 6-
Phenyl-1-hexanol in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe and compliant use of this chemical.

Chemical Hazards: 6-Phenyl-1-hexanol is considered hazardous. It is known to cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 6-Phenyl-1-hexanol
to minimize exposure and ensure personal safety.
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PPE Category Item Specifications

Eye & Face Protection Safety Goggles or Face Shield

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[2][5]

Hand Protection Chemical-resistant Gloves

Wear appropriate protective

gloves. Nitrile gloves are a

reliable option for general

splash hazards.[2][6]

Skin & Body Protection Laboratory Coat
Wear a standard lab coat to

prevent skin contact.[6]

Respiratory Protection Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if working

in poorly ventilated areas or if

irritation is experienced.[5]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.[1][2]

Locate and verify the functionality of the nearest eyewash station and safety shower.[2][5]

Don all required PPE as specified in the table above.

2. Handling and Use:

Avoid breathing vapors, mist, or gas.[1][2]

Prevent contact with skin and eyes.[2]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Keep the container tightly closed when not in use.[1][2]
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Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents.[2]

3. Spill Response:

In case of a spill, eliminate all ignition sources.[7]

Absorb the spill with an inert absorbent material (e.g., sand, silica gel, or universal binder).[2]

Collect the absorbed material into a suitable, closed container for disposal.[2]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
All waste containing 6-Phenyl-1-hexanol must be treated as hazardous waste and disposed of

in accordance with local, state, and federal regulations.[8]

Waste Collection: Dispose of contents and container to an approved waste disposal plant.[2]

Do not dispose of down the drain.[9]

Contaminated Materials: Any materials used for cleanup (e.g., absorbent pads, contaminated

gloves) should be placed in a sealed container and disposed of as hazardous waste.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent and the

rinsate collected for hazardous waste disposal. Puncture containers to prevent reuse.[8]

Workflow for Safe Handling of 6-Phenyl-1-hexanol
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Caption: Workflow for the safe handling of 6-Phenyl-1-hexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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